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Compound of Interest

Compound Name: 3-Hydroxypropanethioamide

Cat. No.: B15324363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental safety and toxicological data for 3-Hydroxypropanethioamide
are not currently available in published literature. This guide is based on extrapolated data from

structurally similar compounds, including 3-hydroxypropanamide and other thioamides. All

procedures should be conducted with the utmost caution in a controlled laboratory setting by

trained professionals.

Introduction
3-Hydroxypropanethioamide (C₃H₇NOS) is a molecule of interest in medicinal chemistry and

materials science, featuring a hydroxyl group and a thioamide functional group.[1] The

presence of the thioamide group, a bioisostere of the amide group, suggests potential

applications as a pharmaceutical intermediate.[1] However, the very features that make it

chemically interesting also necessitate a careful and informed approach to its handling. This

guide provides a summary of predicted hazards, recommended handling precautions, and

emergency procedures based on available data for analogous compounds.

Physicochemical Properties
Understanding the basic physicochemical properties of a compound is crucial for safe handling

and experimental design. The following table summarizes known and estimated properties for
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3-Hydroxypropanethioamide, with its amide analog, 3-Hydroxypropanamide, provided for

comparison.

Property
3-
Hydroxypropanethioamide
(C₃H₇NOS)

3-Hydroxypropanamide
(C₃H₇NO₂)

Molecular Weight 105.09 g/mol 89.09 g/mol

Boiling Point
Estimated ~300 °C

(decomposes)[1]
185 °C

Water Solubility Moderate (inferred)[1] High

pKa (hydroxyl group) ~9.8 (predicted)[1] ~10.5

Predicted Hazard Profile
The hazard profile of 3-Hydroxypropanethioamide is inferred from its structural analogs.

Thioamides, in general, may exhibit greater toxicity than their amide counterparts due to

increased lipid solubility.[1]

Hazard Classification Predicted Hazard Basis of Prediction

Acute Oral Toxicity Harmful if swallowed

Based on the amide analog (3-

hydroxypropanamide) being

classified as H302 (Harmful if

swallowed).[1]

Acute Inhalation Toxicity Harmful if inhaled

Based on the amide analog

being classified as H332

(Harmful if inhaled).[1]

Skin Corrosion/Irritation Causes skin irritation

Predicted based on the

reactivity of the thioamide

group (H315).[1]

Serious Eye Damage/Irritation Causes serious eye irritation

Predicted based on the

reactivity of the thioamide

group (H319).[1]
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Recommended Safety and Handling Precautions
Given the predicted hazards, stringent safety measures are essential when working with 3-
Hydroxypropanethioamide.

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated laboratory, preferably within a

certified chemical fume hood, to minimize inhalation exposure.

Containment: For procedures with a risk of aerosol generation, use of a glove box is

recommended.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene) should be worn.

Glove integrity should be checked before and during use.

Skin and Body Protection: A lab coat is required. For larger quantities or procedures with a

high risk of splashing, a chemical-resistant apron and arm sleeves are recommended.

Respiratory Protection: If work cannot be conducted in a fume hood, a properly fitted

respirator with an appropriate cartridge for organic vapors and particulates should be used.

Hygiene Practices
Avoid all personal contact with the compound.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

Do not eat, drink, or smoke in areas where the compound is handled or stored.

Emergency Procedures
In Case of Exposure
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash affected area with soap and water. Remove contaminated

clothing and shoes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

individual is not breathing, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spills and Leaks
Small Spills: Wearing appropriate PPE, absorb the spill with an inert, non-combustible

material (e.g., sand, vermiculite). Collect the absorbed material into a sealed, labeled

container for proper disposal.

Large Spills: Evacuate the area. Prevent the spill from entering drains. Contact your

institution's environmental health and safety department for assistance with cleanup.

Storage and Disposal
Storage: Store in a tightly sealed, labeled container in a cool, dry, and well-ventilated area

away from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of waste in accordance with all local, state, and federal regulations. Do

not dispose of down the drain.

Potential Synthesis Pathway
While direct, optimized synthesis protocols for 3-Hydroxypropanethioamide are not well-

documented, a common method for the synthesis of thioamides is through the thionation of the

corresponding amide using a thionating agent like Lawesson's reagent or phosphorus

pentasulfide (P₄S₁₀).[1]
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Caption: Potential synthesis of 3-Hydroxypropanethioamide.

Experimental Protocol: Thionation of 3-
Hydroxypropanamide (General Procedure)
Disclaimer: This is a generalized protocol and has not been optimized for 3-
Hydroxypropanethioamide. All reactions should be performed with appropriate risk

assessments and safety precautions.

Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and a

reflux condenser under an inert atmosphere (e.g., argon or nitrogen), dissolve 3-

hydroxypropanamide in a suitable anhydrous solvent (e.g., toluene or dioxane).

Addition of Thionating Agent: To the stirred solution, add Lawesson's reagent (0.5

equivalents) or phosphorus pentasulfide (0.25 equivalents) portion-wise. The reaction may

be exothermic.

Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress of the

reaction by thin-layer chromatography (TLC) or another suitable analytical technique.

Workup: Upon completion, cool the reaction mixture to room temperature. Quench the

reaction by slowly adding a saturated aqueous solution of sodium bicarbonate. Extract the

aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can then be purified by column

chromatography on silica gel.
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Conclusion and Future Work
The study and application of 3-Hydroxypropanethioamide are in their nascent stages. Due to

the lack of direct experimental data, a cautious and informed approach to its handling is

paramount. The information presented in this guide, based on extrapolations from similar

compounds, should serve as a starting point for establishing safe laboratory practices.

Future work should prioritize the experimental determination of the toxicological and safety

profile of 3-Hydroxypropanethioamide to replace the current reliance on predicted data. This

will be crucial for enabling its broader investigation and potential application in drug discovery

and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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